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Compound of Interest

Compound Name: (2,4-Bis(decyloxy)phenyl)methanol

Cat. No.: B8196620

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of (2,4-Bis(decyloxy)phenyl)methanol,
tailored for researchers, scientists, and professionals in the field of drug development and
materials science.

Core Compound Data

(2,4-Bis(decyloxy)phenyl)methanol is an aromatic alcohol characterized by a phenyl ring
substituted with two decyloxy groups and a methanol group. This structure imparts significant
lipophilicity, making it a valuable intermediate in the synthesis of specialized organic molecules.

Property Value Citations
Molecular Weight 420.67 g/mol [1112][3]
Molecular Formula C27H4803 [1][2]

CAS Number 2725764-22-5 [1][2]
Boiling Point 529.5+35.0 °C (Predicted) [11[3]
Density 0.938+0.06 g/cm? (Predicted) [1]

. 2-8°C, sealed in a dry
Storage Conditions _ [1][2]
environment
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Synthesis and Experimental Protocols

The synthesis of (2,4-Bis(decyloxy)phenyl)methanol typically involves a two-step process:
etherification of a dihydroxybenzene derivative followed by reduction of a carbonyl group. While
specific, detailed experimental data for this exact compound is not readily available in the
public domain, a general protocol can be extrapolated from the synthesis of structurally similar
compounds.

General Synthetic Route:

A common synthetic pathway involves the Williamson ether synthesis to introduce the decyloxy
chains, followed by the reduction of a benzaldehyde to the corresponding benzyl alcohol.

Step 1: Etherification of 2,4-Dihydroxybenzaldehyde

e Reactants: 2,4-dihydroxybenzaldehyde, 1-bromodecane (2 equivalents), and a base such as
potassium carbonate (K2CO3).

» Solvent: A polar aprotic solvent like dimethylformamide (DMF) or acetone.

e Procedure:

[¢]

Dissolve 2,4-dihydroxybenzaldehyde and potassium carbonate in the chosen solvent in a
round-bottom flask equipped with a reflux condenser.

o Add 1-bromodecane to the mixture.

o Heat the reaction mixture to reflux and maintain for several hours until the reaction is
complete (monitoring by thin-layer chromatography).

o After cooling, the mixture is poured into water and extracted with an organic solvent (e.g.,
ethyl acetate).

o The organic layer is washed, dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure to yield crude 2,4-bis(decyloxy)benzaldehyde.

Step 2: Reduction to (2,4-Bis(decyloxy)phenyl)methanol
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e Reactants: 2,4-bis(decyloxy)benzaldehyde and a reducing agent such as sodium
borohydride (NaBHa4) or lithium aluminum hydride (LiAIHa4).

e Solvent: An alcohol such as methanol or ethanol for NaBHa, or an ether like tetrahydrofuran
(THF) for LiAlHa.

e Procedure:

o Dissolve the crude 2,4-bis(decyloxy)benzaldehyde in the appropriate solvent in a flask
cooled in an ice bath.

o Slowly add the reducing agent to the solution.

o Allow the reaction to stir for a period, monitoring for the disappearance of the starting
material.

o Quench the reaction carefully (e.g., with water or a dilute acid).
o Extract the product with an organic solvent.
o The combined organic extracts are washed, dried, and concentrated.

o The final product, (2,4-Bis(decyloxy)phenyl)methanol, can be purified by column
chromatography on silica gel.

The synthesis workflow is illustrated in the diagram below.
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General synthesis workflow for (2,4-Bis(decyloxy)phenyl)methanol.

Applications and Research Interest

(2,4-Bis(decyloxy)phenyl)methanol serves as a versatile building block in several areas of
chemical research and material science.

 Liquid Crystals and Surfactants: Its long alkoxy chains make it an ideal precursor for the
synthesis of liquid crystalline materials and specialty surfactants.[1]

e Photoresponsive Polymers: The aromatic core and reactive hydroxyl group allow for its
incorporation into polymers that can respond to light, opening avenues for advanced
materials development.[1]

o Organic Synthesis: It is a key starting material for creating more complex organic molecules.

[4]

» Biological and Medicinal Chemistry: The compound and its derivatives are being investigated
for potential antimicrobial and anti-inflammatory properties, indicating its relevance in drug
discovery.[4]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b8196620?utm_src=pdf-body-img
https://www.benchchem.com/product/b8196620?utm_src=pdf-body
https://www.benchchem.com/product/b8196620?utm_src=pdf-body
https://www.myskinrecipes.com/shop/th/aromatic-alcohols/131428-24-bisdecyloxyphenylmethanol.html
https://www.myskinrecipes.com/shop/th/aromatic-alcohols/131428-24-bisdecyloxyphenylmethanol.html
https://www.benchchem.com/product/b12965093
https://www.benchchem.com/product/b12965093
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8196620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

« Industrial Applications: Due to its unique structural properties, it finds use in the production of

specialized polymers and coatings.[4]

Chemical Reactivity

The functional groups of (2,4-Bis(decyloxy)phenyl)methanol dictate its chemical reactivity,

allowing for a range of transformations.

» Oxidation: The primary alcohol group can be oxidized to form the corresponding aldehyde

(2,4-bis(decyloxy)benzaldehyde) or carboxylic acid, using appropriate oxidizing agents.[4]

e Reduction: While already a reduced form, further reduction of the aromatic ring is possible

under harsh conditions. More commonly, derivatives of this compound can be reduced.[4]

o Substitution: The aromatic ring can undergo electrophilic aromatic substitution reactions. The

hydroxyl group can also be substituted or converted into other functional groups.[4]

The general reactivity is depicted in the following signaling pathway diagram.
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Chemical reactivity pathways of (2,4-Bis(decyloxy)phenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. (2,4-Bis(decyloxy)phenyl)methanol [myskinrecipes.com]

o 2.2725764-22-5|(2,4-Bis(decyloxy)phenyl)methanol|BLD Pharm [bldpharm.com]

» 3. Benzenemethanol, 2,4-bis(decyloxy)- CAS#: 2725764-22-5 [m.chemicalbook.com]
* 4. (2,4-Bis(dodecyloxy)phenyl)methanol | Benchchem [benchchem.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to (2,4-
Bis(decyloxy)phenyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8196620#2-4-bis-decyloxy-phenyl-methanol-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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